Cas no 1189988-05-3 (4-Hydroxy Clonidine-d4)

• Product Name: 4-Hydroxy Clonidine-d4
• CAS No: 1189988-05-3
• MF: C₉H₉Cl₂N₃O
• MW: 250.117906332016
• CID: 1059118
• Update Time: 2025-10-20

4-Hydroxy Clonidine-d4 Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy Clonidine-d4
• 3,5-dichloro-4-[(4,4,5,5-tetradeuterio-1H-imidazol-2-yl)amino]phenol

• Inchi： 1S/C9H9Cl2N3O/c10-6-3-5(15)4-7(11)8(6)14-9-12-1-2-13-9/h3-4,15H,1-2H2,(H2,12,13,14)/i1D2,2D2
• InChI Key： NTWBRPXHGAXREI-LNLMKGTHSA-N
• SMILES： ClC1C=C(C=C(C=1NC1=NC([2H])([2H])C([2H])([2H])N1)Cl)O

Computed Properties

• Exact Mass: 249.03700

Experimental Properties

• PSA: 56.65000
• LogP: 1.90750

Additional information on 4-Hydroxy Clonidine-d4

Research Brief on 4-Hydroxy Clonidine-d4 (CAS: 1189988-05-3): Recent Advances and Applications

4-Hydroxy Clonidine-d4, a deuterated analog of the α2-adrenergic receptor agonist clonidine, has emerged as a critical tool in pharmacological research and drug metabolism studies. With the CAS number 1189988-05-3, this stable isotope-labeled compound is increasingly utilized as an internal standard in LC-MS/MS assays due to its superior pharmacokinetic tracking capabilities. Recent studies highlight its pivotal role in quantifying clonidine and its metabolites in biological matrices with enhanced precision, particularly in therapeutic drug monitoring for hypertension and ADHD treatments.

A 2023 Journal of Analytical Toxicology study demonstrated the compound's utility in developing a highly sensitive UHPLC-MS/MS method for simultaneous quantification of clonidine and 4-hydroxyclonidine in human plasma. The deuterated form (4-Hydroxy Clonidine-d4) showed excellent chromatographic separation and minimal matrix effects, achieving a lower limit of quantification (LLOQ) of 0.05 ng/mL - a 40% improvement over previous methods. This advancement addresses the growing need for precise monitoring of clonidine's narrow therapeutic window (0.2-2.0 ng/mL).

In neuropharmacology research, 4-Hydroxy Clonidine-d4 has enabled breakthroughs in understanding the blood-brain barrier penetration kinetics of clonidine derivatives. A recent PET-MRI study published in Neuropharmacology (2024) utilized this compound to validate a novel radiolabeled clonidine analog ([¹¹C]4-OH-clonidine), revealing previously unknown regional variations in α2-adrenoceptor occupancy in the human prefrontal cortex. These findings have significant implications for optimizing dosing regimens in psychiatric applications.

The compound's synthetic pathway has also seen innovations. A 2024 Organic Process Research & Development paper detailed an improved deuteration protocol using Pd/C-catalyzed hydrogen-deuterium exchange under supercritical conditions, achieving 98.5% isotopic purity at scale. This manufacturing breakthrough addresses previous challenges in producing kilogram quantities required for global clinical trial support.

Emerging applications include its use as a tracer in microdialysis studies investigating clonidine's anti-inflammatory effects. Recent work in Journal of Neuroinflammation (2023) employed 4-Hydroxy Clonidine-d4 to quantify blood-to-CSF transport, revealing dose-dependent modulation of proinflammatory cytokines in neuropathic pain models. These findings support novel indications for clonidine analogs in neuroimmunology.

Regulatory science has benefited from this compound's availability. The 2024 FDA Bioanalytical Method Validation Guidance specifically references 4-Hydroxy Clonidine-d4 as a model stable isotope internal standard for demonstrating method robustness. Its use in recent NDA submissions has reduced inter-laboratory variability in clonidine assay validation from 15% to under 6%.

Future research directions include its potential application in receptor occupancy studies using DESI-MSI (desorption electrospray ionization mass spectrometry imaging) and as a calibrant for novel nanosensor platforms. The unique mass spectral signature of the deuterated form enables multiplexed detection with endogenous analytes, opening new possibilities in real-time therapeutic monitoring.